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Compound of Interest

Compound Name:
1,8-Octadiyl

Bismethanethiosulfonate

Cat. No.: B019404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling of

1,8-Octadiyl Bismethanethiosulfonate based on available data for this compound and the

general class of methanethiosulfonate (MTS) reagents. Specific quantitative toxicological data

for 1,8-Octadiyl Bismethanethiosulfonate is limited in publicly accessible resources. All

handling and experimental procedures should be conducted with caution and in accordance

with established laboratory safety protocols.

Introduction
1,8-Octadiyl Bismethanethiosulfonate is a homobifunctional crosslinking agent.[1] Its

structure features two methanethiosulfonate groups at either end of an eight-carbon alkyl

chain. This configuration allows for the covalent linkage of two thiol-containing molecules, most

notably cysteine residues in proteins.[2][3] This property makes it a valuable tool in proteomics

and structural biology for studying protein-protein interactions, elucidating protein structure, and

stabilizing protein complexes.[1][4] As with all methanethiosulfonate (MTS) reagents, its

reactivity necessitates careful handling to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.[2]
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The following tables summarize the known physical, chemical, and safety information for 1,8-
Octadiyl Bismethanethiosulfonate.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C10H22O4S4 LookChem

Molecular Weight 334.53 g/mol LookChem

CAS Number 4356-71-2 LookChem

Appearance Solid
General Chemical Supplier

Data

Melting Point 82-84 °C LookChem

Boiling Point 545.9 °C at 760 mmHg LookChem

Density 1.269 g/cm³ LookChem

Solubility
Soluble in DMSO.[2]

Hydrolyzes in water.[2]

General MTS Reagent

Information[2]

Stability
Moisture and temperature

sensitive.[2]

LookChem, General MTS

Reagent Information

Table 2: Hazard Identification and Safety Precautions
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Hazard Category
GHS Classification and
Statements

Precautionary Measures

Acute Toxicity (Oral)

Not officially classified, but

general MTS reagents can be

harmful if swallowed.

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, seek

immediate medical attention.

Acute Toxicity (Dermal) Not officially classified.

Wear protective gloves and

clothing to prevent skin

exposure. In case of contact,

wash skin with plenty of soap

and water.

Acute Toxicity (Inhalation) Not officially classified.

Avoid breathing dust. Use only

in a well-ventilated area or

under a fume hood. If inhaled,

move to fresh air and seek

medical attention if symptoms

persist.

Skin Corrosion/Irritation May cause skin irritation.

Wear protective gloves. If skin

irritation occurs, seek medical

advice.

Eye Damage/Irritation
May cause serious eye

irritation.

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Aquatic Toxicity

Not officially classified, but

should be handled as

potentially harmful to aquatic

life.

Avoid release to the

environment.
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Experimental Protocols and Handling
General Handling and Storage
1,8-Octadiyl Bismethanethiosulfonate, like other MTS reagents, is sensitive to moisture and

can hydrolyze in aqueous solutions.[2] Therefore, proper storage and handling are crucial.

Storage: Store in a tightly sealed container in a desiccator at -20°C.[2]

Handling: Before use, allow the container to warm to room temperature before opening to

prevent condensation.[2] Handle under an inert atmosphere (e.g., argon or nitrogen)

whenever possible.

Solution Preparation: Solutions should be prepared fresh for each experiment.[2] For non-

aqueous applications, Dimethyl sulfoxide (DMSO) is a suitable solvent.[2] For aqueous

applications, dissolve the compound in a minimal amount of DMSO before diluting with the

aqueous buffer. Be aware that the reagent will hydrolyze in aqueous buffers.[2]

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be followed when handling 1,8-Octadiyl
Bismethanethiosulfonate.
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Handling 1,8-Octadiyl
Bismethanethiosulfonate

Wear a standard
laboratory coat

Wear nitrile or
other suitable gloves

Wear safety glasses
with side shields or goggles

Work in a certified
chemical fume hood

Proceed with
experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1,8-Octadiyl
Bismethanethiosulfonate.

Spill and Disposal Procedures
Spills: In case of a spill, wear appropriate PPE. For small spills of the solid, carefully sweep

up the material and place it in a sealed container for disposal. Avoid generating dust. For

solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the material to enter drains or waterways.

General Protocol for Protein Crosslinking
This protocol is a general guideline and should be optimized for the specific proteins and

experimental conditions.
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Start: Protein Crosslinking

Prepare protein solution
in a suitable buffer

(pH 7.2-8.0)

Prepare a fresh stock solution
of 1,8-Octadiyl Bismethanethiosulfonate

in DMSO

Add the crosslinker solution
to the protein solution

(final concentration typically
in the low millimolar range)

Incubate the reaction mixture
(e.g., 30-60 minutes at room temperature

or 4°C)

Quench the reaction with a
thiol-containing reagent

(e.g., DTT, β-mercaptoethanol)

Analyze the crosslinked products
(e.g., SDS-PAGE, mass spectrometry)

End of Protocol
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Caption: General workflow for protein crosslinking using 1,8-Octadiyl
Bismethanethiosulfonate.

Mechanism of Action and Signaling Pathway
Visualization
The primary mechanism of action for 1,8-Octadiyl Bismethanethiosulfonate is the formation

of disulfide bonds with cysteine residues.[2] As a homobifunctional crosslinker, it can bridge two

cysteine residues, either within the same protein (intramolecular crosslink) or between two

different proteins (intermolecular crosslink).[1][3]

The reaction proceeds via a nucleophilic attack of the thiolate anion of a cysteine residue on

one of the sulfur atoms of the methanethiosulfonate group. This results in the formation of a

disulfide bond and the release of methanesulfinic acid. The second methanethiosulfonate

group can then react with another cysteine residue.

Reactants

Reaction
ProductsProtein 1

(with Cysteine-SH)

First Thiol
Reaction

Protein 2
(with Cysteine-SH)

Second Thiol
Reaction

1,8-Octadiyl
Bismethanethiosulfonate

Crosslinked Protein Complex
(Protein 1-S-S-Linker-S-S-Protein 2)

2x Methanesulfinic Acid

Click to download full resolution via product page

Caption: Simplified reaction pathway for protein crosslinking with 1,8-Octadiyl
Bismethanethiosulfonate.

First Aid Measures
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In case of exposure to 1,8-Octadiyl Bismethanethiosulfonate, the following first aid

measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Conclusion
1,8-Octadiyl Bismethanethiosulfonate is a useful tool for researchers in biochemistry and

drug development. Its ability to crosslink proteins provides valuable insights into protein

structure and interactions. However, its reactivity as a methanethiosulfonate reagent

necessitates careful handling and adherence to strict safety protocols. By following the

guidelines outlined in this document, researchers can safely and effectively utilize this

compound in their experiments. Further toxicological studies are needed to provide a more

complete quantitative safety profile for this specific chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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